3-(Butane-1-sulfonyl)phenylboronic acid

• IUPAC Name: (3-butylsulfonylphenyl)boronic acid
• InChI: InChI=1S/C10H15BO4S/c1-2-3-7-16(14,15)10-6-4-5-9(8-10)11(12)13/h4-6,8,12-13H,2-3,7H2,1H3
• InChI Key: QKQYWQPISLBONE-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC=C1)S(=O)(=O)CCCC)(O)O
• Molecular Formula: C10H15BO4S
• Molecular Weight: 242.10 g/mol
• CAS No.: 2377611-73-7

Description

3-(Butane-1-sulfonyl)phenylboronic acid is a useful research compound. Its molecular formula is C10H15BO4S and its molecular weight is 242.1. The purity is usually 95%.
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Scientific Research Applications

Tautomeric and Acid-Base Properties

• Research on azoderivatives of benzoylacetone, closely related to 3-(Butane-1-sulfonyl)phenylboronic acid, has provided insights into their structural, tautomeric, and acid-base properties, as studied through IR, NMR spectroscopy, and potentiometry (Mahmudov et al., 2011).

Nanosized Acidic Catalysts

• Novel nanosized N-sulfonic acids, which are structurally similar to this compound, have been developed as catalysts. They show efficiency in promoting organic synthesis reactions, such as the one-pot synthesis of polyhydroquinoline derivatives (Goli-Jolodar et al., 2016).

Antimicrobial Properties

• Sulfonate derivatives, akin to this compound, have been synthesized and evaluated for antimicrobial activities. Compounds with a structure incorporating sulfobutyl groups showed significant activity against various bacteria and fungi (Fadda et al., 2016).

Liquid Crystal Synthesis

• Research has focused on the synthesis of novel rod-shaped sulfonic acid compounds, derived from butane sultone, for applications in liquid crystal technologies (Yong, 2012).

Carbohydrate Chemistry

• Phenylboronic acid, closely related to this compound, has been used in carbohydrate chemistry for the synthesis of specifically substituted or oxidized sugar derivatives (Ferrier, 1972).

Safety and Hazards

The safety information for 3-(Butane-1-sulfonyl)phenylboronic acid indicates that it has a GHS07 pictogram and a warning signal word. The hazard statements include H315-H319, and the precautionary statements include P264-P280-P302+P352-P337+P313-P305+P351+P338-P362+P364-P332+P313.

Mechanism of Action

Target of Action

3-(Butane-1-sulfonyl)phenylboronic acid is a type of organoboron compound Organoboron compounds are generally used in organic synthesis, particularly in suzuki-miyaura cross-coupling reactions .

Mode of Action

The mode of action of this compound is likely related to its role in Suzuki-Miyaura cross-coupling reactions . In these reactions, the organoboron compound acts as a nucleophile, transferring an organic group from boron to a transition metal, such as palladium .

Biochemical Pathways

In the context of suzuki-miyaura cross-coupling reactions, the compound contributes to the formation of carbon-carbon bonds , which are fundamental in many biochemical pathways.

Pharmacokinetics

The compound is reported to have high gi absorption and low bbb permeability . These properties can impact the bioavailability of the compound.

Result of Action

As an organoboron compound, it likely participates in the formation of carbon-carbon bonds , which are fundamental to the structure of many organic molecules.

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the Suzuki-Miyaura cross-coupling reactions in which it participates are known to be mild and functional group tolerant . This suggests that the compound can act effectively in a variety of chemical environments.